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Compound of Interest

Compound Name: Trimorpholinophosphine oxide

CAS No.: 4441-12-7

Cat. No.: B1293928

Get Quote

Foreword
Trimorpholinophosphine oxide (TMPO), a compound increasingly utilized in innovative

chemical processes, presents a low hazard profile but demands rigorous adherence to safety

protocols to ensure the well-being of laboratory personnel. This guide synthesizes critical safety

information with practical, field-proven handling procedures. It is designed for researchers,

scientists, and drug development professionals who work with this versatile reagent. Our focus

extends beyond mere procedural steps to elucidate the causality behind each

recommendation, fostering a culture of intrinsic safety and scientific integrity.

Chemical and Physical Identity
Trimorpholinophosphine oxide, also known as phosphoric acid trimorpholide, is a white

crystalline solid.[1][2] Its unique structural and electronic properties make it a valuable ligand in

coordination chemistry and a catalyst in organic synthesis.[1][2][3]

Table 1: Physicochemical Properties of Trimorpholinophosphine Oxide
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Property Value Reference(s)

CAS Number 4441-12-7 [1][2]

Molecular Formula C₁₂H₂₄N₃O₄P [2][4]

Molecular Weight 305.31 g/mol [2][5]

Appearance
White to off-white crystalline

powder/solid
[1][2][4]

Melting Point 185 - 195 °C [2][4]

Solubility Soluble in water [1][6]

Storage Temperature 2 - 8 °C [2][7]

Hazard Identification and Risk Assessment
While Trimorpholinophosphine oxide is not classified as a hazardous substance under GHS

(Globally Harmonized System of Classification and Labelling of Chemicals), it is imperative to

handle it with the caution afforded to all laboratory chemicals.[1][5] The primary risks are

associated with its potential for dust formation and subsequent inhalation or contact with skin

and eyes.[8]

Although TMPO itself has a low toxicity profile, it is an organophosphorus compound. Some

compounds in this class are known to inhibit cholinesterase, an enzyme critical for nervous

system function.[9] While there is no specific data indicating TMPO has this effect, it is a

prudent measure to handle it in a way that minimizes exposure.

Potential Health Effects:

Eye Contact: May cause irritation.[8]

Skin Contact: May cause irritation upon prolonged contact.[8]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[8][10]

Ingestion: May be harmful if swallowed.[10]
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A notable consideration for some organophosphorus compounds is the potential to cause

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its oxygen-

carrying capacity.[6][8] While this is a general concern for the class of compounds, there is no

specific evidence to suggest this is a high risk with TMPO.

The Hierarchy of Controls: A Proactive Approach to
Safety
Effective safety management relies on a multi-layered approach to hazard mitigation, known as

the hierarchy of controls. This framework prioritizes the most effective and sustainable safety

measures.

Hierarchy of Controls for TMPO Handling

Elimination
(Not Applicable for TMPO as the core reagent)

Substitution
(Consider less dusty forms if available)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, lab coat)
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Caption: Hierarchy of controls for handling TMPO.

3.1 Engineering Controls

The primary engineering control for handling Trimorpholinophosphine oxide is a certified

chemical fume hood.[8] This is crucial to prevent the inhalation of any fine dust particles that

may become airborne during handling.[11] The fume hood should have adequate airflow, and

its performance should be regularly monitored.

3.2 Administrative Controls

Standard Operating Procedures (SOPs) are a cornerstone of laboratory safety. A detailed SOP

for handling TMPO should be written, and all personnel should be trained on it before working

with the compound. The SOP should include:

A summary of the hazards.

Required PPE.

Step-by-step handling procedures.

Emergency procedures.

3.3 Personal Protective Equipment (PPE)

Appropriate PPE is the final line of defense against exposure. The following PPE is mandatory

when handling Trimorpholinophosphine oxide:

Eye Protection: Chemical safety goggles or a face shield.[8]

Hand Protection: Nitrile gloves are recommended.[6] Always inspect gloves for tears or

punctures before use and change them frequently.[12]

Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[8]

Standard Operating Procedures for Safe Handling
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The following protocols are designed to minimize exposure and ensure the safe handling of

Trimorpholinophosphine oxide.

4.1 Weighing and Dispensing

Preparation: Before handling, ensure the chemical fume hood is on and the sash is at the

appropriate height. Gather all necessary equipment, including a weigh boat, spatula, and a

sealable container for the TMPO.

Weighing: Perform all weighing operations within the fume hood. To minimize dust

generation, gently scoop the TMPO from its container onto the weigh boat. Avoid any rapid

movements that could create airborne dust.

Transfer: Carefully transfer the weighed TMPO to the reaction vessel or a container for

dissolution. If transferring to a flask with a narrow neck, use a powder funnel.

Cleanup: After weighing, decontaminate the spatula and weigh boat with an appropriate

solvent (e.g., ethanol) and dispose of the waste in a designated hazardous waste container.

4.2 Solution Preparation

Solvent Addition: In a fume hood, add the desired solvent to the vessel containing the

weighed TMPO.

Dissolution: If necessary, gently swirl or stir the mixture to aid dissolution. Avoid vigorous

shaking that could create aerosols. If heating is required, use a controlled heating source like

a heating mantle with a stirrer.

Storage: Once dissolved, cap the container and label it clearly with the contents,

concentration, date, and your initials.

Storage and Waste Disposal
5.1 Storage

Store Trimorpholinophosphine oxide in a tightly sealed container in a cool, dry, and well-

ventilated area.[8] It should be stored away from incompatible materials such as strong

oxidizing agents. The recommended storage temperature is between 2-8°C.[2][7]
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5.2 Waste Disposal

All waste containing Trimorpholinophosphine oxide, including empty containers,

contaminated gloves, and weigh boats, should be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of TMPO down the drain.

Emergency Procedures
In the event of an emergency, follow these procedures and always seek medical attention.

TMPO Emergency Response

Exposure Event
(Spill, Splash, Inhalation)

Assess the Situation
(Is it safe to intervene?)

Evacuate Immediate Area
(If necessary)

If large spill or
unknown hazard

Administer First Aid

If minor exposure

Notify Supervisor and EHS

Seek Medical Attention
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Caption: Emergency response workflow for TMPO exposure.

6.1 Spill Response

Small Spills: For small spills, gently sweep up the solid material, avoiding dust generation,

and place it in a sealed container for hazardous waste disposal.[8] Clean the spill area with a

suitable solvent and decontaminate all equipment used.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department.

6.2 First Aid Measures

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[8] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[8] Seek medical attention if irritation develops.

Inhalation: Move the person to fresh air.[8] If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water and drink plenty of

water.[8] Seek immediate medical attention.

Conclusion
Trimorpholinophosphine oxide is a valuable reagent with a favorable safety profile when

handled correctly. By understanding its properties, implementing a hierarchy of controls, and

adhering to established safety protocols, researchers can work with this compound confidently

and safely. This guide provides a comprehensive framework for the safe handling of TMPO, but

it is essential to supplement this information with institution-specific training and to consult the

Safety Data Sheet (SDS) before use.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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